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aci

Cat. No. B1587781

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxycarbonylphenylboronic acid is a versatile organoboron compound widely utilized in
organic synthesis, particularly in palladium-catalyzed cross-coupling reactions such as the
Suzuki-Miyaura coupling.[1][2][3][4] Its utility extends to the synthesis of complex organic
molecules, including biologically active compounds and materials for various applications.[1]
This guide provides in-depth safety information, handling precautions, and general
experimental considerations for the use of 3-Ethoxycarbonylphenylboronic acid in a
laboratory setting, with a focus on ensuring the safety of researchers and the integrity of
experimental outcomes.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling.
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Property Value Reference
CAS Number 4334-87-6 [3]
Molecular Formula C9H11BO4 [3]
Molecular Weight 193.99 g/mol

White to off-white or light
Appearance [31[4]
yellow powder/crystal

Melting Point 135-139 °C (lit.) [3]

Solubility Soluble in Methanol [3114]

Room temperature; Keep in a
Storage Temperature [3][4]
dark, dry place.

Safety and Hazard Information

3-Ethoxycarbonylphenylboronic acid is classified as a hazardous substance. Adherence to
safety guidelines is crucial to minimize risks.

~HS H | Classificati

Hazard Class Category
Skin Irritation 2
Eye Irritation 2A

Specific target organ toxicity — single exposure

(Respiratory tract irritation)

Hazard and Precautionary Statements
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Type Code Statement
Hazard H315 Causes skin irritation.
Hazard H319 Causes serious eye irritation.

May cause respirato
Hazard H335 ) .y. P i
irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr

ay.

) Wash skin thoroughly after
Precautionary P264 o
andling.

) Use only outdoors or in a well-
Precautionary P271 ]
ventilated area.

Wear protective
Precautionary P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty

Precautionary P302 + P352 ¢ wat
of water.

IF INHALED: Remove person
Precautionary P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
Precautionary P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON
Precautionary pP312 CENTER/doctor if you feel

unwell.

] If skin irritation occurs: Get
Precautionary P332 + P313 ) ] )
medical advice/attention.
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If eye irritation persists: Get

Precautionary P337 + P313 ) ) )
medical advice/attention.
] Take off contaminated clothing
Precautionary P362 + P364 i
and wash it before reuse.
Store in a well-ventilated
Precautionary P403 + P233 place. Keep container tightly
closed.
Precautionary P405 Store locked up.
Dispose of contents/container
Precautionary P501 to an approved waste disposal

plant.

Handling and Storage Precautions

Proper handling and storage are paramount to ensure safety and maintain the chemical's

integrity.

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood,
especially when handling the powder form to avoid inhalation of dust.[5]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect
gloves before use.

o Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing

to prevent skin contact.[5]

» Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the chemical.[6]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents and strong bases.
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First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release and Disposal

Spill Cleanup: In case of a spill, wear appropriate PPE. For solid spills, carefully sweep or

scoop up the material and place it in a suitable, labeled container for disposal. Avoid

generating dust.

Waste Disposal: Dispose of chemical waste in accordance with all applicable federal, state,

and local regulations. Do not dispose of down the drain.

Experimental Protocols and Considerations

While specific experimental protocols will vary depending on the reaction, the following

provides a general workflow for a common application of 3-Ethoxycarbonylphenylboronic
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acid: the Suzuki-Miyaura cross-coupling reaction.

General Workflow for Suzuki-Miyaura Coupling
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A general experimental workflow for a Suzuki-Miyaura coupling reaction.

Key Considerations for Suzuki-Miyaura Coupling

Inert Atmosphere: The palladium catalyst is sensitive to oxygen, so it is crucial to perform the
reaction under an inert atmosphere (e.g., nitrogen or argon).[7]

e Base: The choice of base is critical and can significantly impact the reaction outcome.
Common bases include carbonates (e.g., K2COs, Cs2C0Os), phosphates (e.g., KsPOa4), and
hydroxides (e.g., NaOH).[8][9]

e Solvent: The solvent should be chosen based on the solubility of the reactants and the
reaction temperature. Common solvents include toluene, dioxane, DMF, and THF, often with
the addition of water.[9]

o Catalyst: A variety of palladium catalysts can be used. The choice of catalyst and ligand can
influence the reaction efficiency and scope.[10]
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Logical Relationships in Laboratory Safety

A systematic approach to laboratory safety is essential when working with hazardous
chemicals. The following diagram illustrates the logical flow of a standard laboratory safety

protocol.
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Planning Phase

[ Conduct Risk Assessment ]
;
[ Review Safety Data Sheet (SDS) )
;
[Develop Standard Operating Procedure (SOP)]
;
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Execution Phase
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A logical workflow for ensuring laboratory safety when handling chemicals.
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Application in Drug Discovery

3-Ethoxycarbonylphenylboronic acid serves as a key building block in the synthesis of
various pharmaceutical compounds.[1] For instance, it is a reactant in the preparation of 3-
adrenergic receptor agonists.[3][4] These agonists are of interest for treating conditions such as
overactive bladder and type 2 diabetes.[11][12] The B3-adrenergic receptor is a G-protein
coupled receptor primarily located in adipose tissue, where it is involved in the regulation of
lipolysis and thermogenesis.[13] The synthesis of potent and selective 33-adrenergic receptor
agonists often involves the use of boronic acids in coupling reactions to construct the desired
molecular scaffolds.[11][12]

B3-Adrenergic Receptor Signaling Pathway

While 3-Ethoxycarbonylphenylboronic acid is a synthetic precursor and not a direct
modulator of the signaling pathway, understanding the target pathway is crucial for drug
development professionals.
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Simplified signaling pathway of the 33-adrenergic receptor.
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Conclusion

3-Ethoxycarbonylphenylboronic acid is an invaluable reagent in modern organic synthesis
and drug discovery. Its effective and safe use hinges on a comprehensive understanding of its
properties, hazards, and handling requirements. By adhering to the safety protocols outlined in
this guide and employing careful experimental design, researchers can minimize risks and
successfully leverage this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Ethoxycarbonylphenylboronic Acid: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587781#safety-information-and-handling-
precautions-for-3-ethoxycarbonylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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